Butylcyclohexane
Butylcyclohexane
Butylcyclohexane reacts with n-butylbenzene by free-radical mechanism to form 1-methylcyclohexene and cyclohexane. Butylcyclohexane, when photo-oxidized by solar light on synthetic seawater, forms cyclohexanone.
, also known as butyl-cyclohexane, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in fruits. This makes a potential biomarker for the consumption of this food product.
, also known as butyl-cyclohexane, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in fruits. This makes a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1678-93-9
VCID:
VC21230984
InChI:
InChI=1S/C10H20/c1-2-3-7-10-8-5-4-6-9-10/h10H,2-9H2,1H3
SMILES:
CCCCC1CCCCC1
Molecular Formula:
C10H20
Molecular Weight:
140.27 g/mol
Butylcyclohexane
CAS No.: 1678-93-9
Cat. No.: VC21230984
Molecular Formula: C10H20
Molecular Weight: 140.27 g/mol
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Specification
| Description | Butylcyclohexane reacts with n-butylbenzene by free-radical mechanism to form 1-methylcyclohexene and cyclohexane. Butylcyclohexane, when photo-oxidized by solar light on synthetic seawater, forms cyclohexanone. , also known as butyl-cyclohexane, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in fruits. This makes a potential biomarker for the consumption of this food product. |
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| CAS No. | 1678-93-9 |
| Molecular Formula | C10H20 |
| Molecular Weight | 140.27 g/mol |
| IUPAC Name | butylcyclohexane |
| Standard InChI | InChI=1S/C10H20/c1-2-3-7-10-8-5-4-6-9-10/h10H,2-9H2,1H3 |
| Standard InChI Key | GGBJHURWWWLEQH-UHFFFAOYSA-N |
| SMILES | CCCCC1CCCCC1 |
| Canonical SMILES | CCCCC1CCCCC1 |
| Boiling Point | 180.9 °C |
| Melting Point | -74.7 °C -74.7°C |
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